8-Aminoisoquinolin-1-ol
Overview
Description
8-Aminoisoquinolin-1-ol is a unique chemical compound used in various scientific research domains. It has a CAS number of 216097-69-7 .
Synthesis Analysis
A transition-metal-free method for the synthesis of 4-amino isoquinolin-1 (2H)-ones has been developed. Arynes react with 4,5-disubstituted oxazoles through a tandem Diels–Alder reaction/dehydrogenation–aromatization/tautamerization process to produce 4-amino isoquinolin-1 (2H)-ones in moderate to excellent yields .Molecular Structure Analysis
The molecular formula of 8-Aminoisoquinolin-1-ol is C9H8N2O, and its molecular weight is 160.17 .Scientific Research Applications
Antimicrobial Agents
8-Aminoisoquinolin-1-ol has been used in the design and synthesis of hybrid derivatives that exhibit potential antimicrobial activities . These compounds have shown promising results against various antibacterial and antifungal pathogenic strains, including Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae, Enterococcus faecalis, Staphylococcus aureus, Streptococcus pneumoniae, Bacillus subtilis, Candida albicans, and Candida parapsilosis .
Drug Discovery
Quinoline, a vital scaffold in drug discovery, is a key component of 8-Aminoisoquinolin-1-ol . This compound plays a significant role in the field of medicinal chemistry, with its diverse applications in the synthesis of biologically and pharmaceutically active quinoline and its analogues .
Anticancer Agents
The quinoline pharmacophore, found in 8-Aminoisoquinolin-1-ol, has been reported to possess anticancer activities . This makes it a potential candidate for the development of new anticancer drugs.
Antimalarial Agents
Quinoline-based compounds, such as 8-Aminoisoquinolin-1-ol, have been known to exhibit antimalarial activities . This opens up possibilities for the development of new antimalarial drugs.
Anti-Inflammatory Agents
The quinoline pharmacophore in 8-Aminoisoquinolin-1-ol has also been associated with anti-inflammatory activities . This suggests potential applications in the treatment of inflammatory diseases.
Antioxidant Agents
8-Aminoisoquinolin-1-ol, due to its quinoline component, has been linked to antioxidant activities . This implies potential uses in the prevention of diseases caused by oxidative stress.
Anti-HIV Agents
Quinoline-based compounds, including 8-Aminoisoquinolin-1-ol, have been reported to act as anti-HIV agents . This indicates potential applications in the treatment of HIV.
Industrial Chemistry
Quinoline, a component of 8-Aminoisoquinolin-1-ol, has versatile applications in the fields of industrial and synthetic organic chemistry . This makes it an essential heterocyclic compound in these fields .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 8-Aminoisoquinolin-1-ol are currently unknown. The compound is structurally similar to 8-aminoquinolines, which are known to be effective against the liver stages of Plasmodium infections . .
Mode of Action
It’s known that 8-aminoquinolines may exert their effects through an oxidative stress mechanism
Biochemical Pathways
The biochemical pathways affected by 8-Aminoisoquinolin-1-ol are currently unknown. As a structural analog of 8-aminoquinolines, it might affect similar pathways, such as those involved in the life cycle of Plasmodium parasites . .
properties
IUPAC Name |
8-amino-2H-isoquinolin-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c10-7-3-1-2-6-4-5-11-9(12)8(6)7/h1-5H,10H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXMPRYSFGIABNF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)N)C(=O)NC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Aminoisoquinolin-1-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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